Cas no 2138099-27-9 (4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol
• CAS No: 2138099-27-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5796369
• PubChem ID: 165491885
• Update Time: 2025-10-31

4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138099-27-9
• EN300-1160277
• 4-ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol
• 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-4-11-5-6-12(16)9-13(11)15(2)14(7-8-14)10-17-3/h11-13,16H,4-10H2,1-3H3
• InChI Key： TWFORSIQRNJNNO-UHFFFAOYSA-N
• SMILES： O(C)CC1(CC1)N(C)C1CC(CCC1CC)O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol

Introduction to 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol (CAS No. 2138099-27-9)

4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2138099-27-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate architecture of this molecule, featuring a cyclohexane ring substituted with an ethyl group, a nitrogen-containing side chain, and a cyclopropyl moiety, contributes to its distinct chemical properties and potential therapeutic applications.

The molecular structure of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol is characterized by its stereochemical complexity, which arises from the presence of multiple chiral centers. This stereochemistry is crucial for determining the compound's biological activity and pharmacokinetic behavior. The presence of a methoxymethyl group in the side chain further enhances the molecule's versatility, allowing for various chemical modifications that can fine-tune its biological properties.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways involved in human diseases. 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol has emerged as a potential candidate in this context due to its unique structural features. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. These findings have prompted further investigation into its pharmacological profile and potential therapeutic applications.

The synthesis of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol presents significant challenges due to the complexity of its molecular structure. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, are employed to achieve high yields and enantiomeric purity. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

One of the most intriguing aspects of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol is its potential role in drug discovery. The compound's structural motifs are reminiscent of known bioactive molecules, suggesting that it may interact with specific targets in biological systems. Researchers are exploring various pharmacophores within this molecule to identify key interactions with enzymes and receptors. This approach could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding affinity and interaction patterns of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide experimental design. By integrating computational methods with experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical potential. Preclinical studies are being conducted to evaluate its bioavailability, half-life, and metabolic pathways. These studies will provide critical information for optimizing drug formulations and dosing regimens.

Another area of interest is the potential use of 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol as a scaffold for structure-based drug design. By modifying specific functional groups within the molecule, researchers can generate libraries of derivatives with tailored biological activities. This approach leverages the known bioactivity of the parent compound while exploring new chemical space for drug discovery.

The future prospects for 4-Ethyl-3-{[1-(methoxymethyl)cyclopropyl](methyl)amino}cyclohexan-1-ol are promising, given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its biological activity and develop effective synthetic strategies for large-scale production. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing the full potential of this compound in drug development.